Cas no 3002456-71-2 (1-(4-Bromo-2-fluoro-3-methoxyphenyl)-2,2-difluoroethanone)

• Product Name: 1-(4-Bromo-2-fluoro-3-methoxyphenyl)-2,2-difluoroethanone
• CAS No: 3002456-71-2
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 6797124
• PubChem ID: 171367471
• Update Time: 2025-09-28

1-(4-Bromo-2-fluoro-3-methoxyphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 3002456-71-2
• 1-(4-Bromo-2-fluoro-3-methoxyphenyl)-2,2-difluoroethanone

• Inchi： 1S/C9H6BrF3O2/c1-15-8-5(10)3-2-4(6(8)11)7(14)9(12)13/h2-3,9H,1H3
• InChI Key： RIJIQDOCJRDSKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C(F)F)=O)=C(C=1OC)F

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų